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Compound of Interest

Compound Name: 3-Cyanopyridine-2-carboxylic acid

Cat. No.: B1338006

This technical guide provides a comprehensive overview of 3-Cyanopyridine-2-carboxylic
acid, tailored for researchers, scientists, and professionals in drug development. The document
details the molecule's fundamental properties, outlines synthetic approaches, and discusses
the biological significance of the broader class of cyanopyridine derivatives.

Core Molecular Data

The fundamental quantitative data for 3-Cyanopyridine-2-carboxylic acid are summarized

below.
Property Value
Molecular Formula C7HaN20:2
Molecular Weight 148.12 g/mol

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-Cyanopyridine-2-
carboxylic acid is not readily available in the cited literature, a plausible synthetic route can be
inferred from established methods for related compounds. The hydrolysis of a nitrile group to a
carboxylic acid is a standard organic transformation. A common method involves the hydrolysis
of a cyanopyridine precursor under alkaline conditions.
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Generalized Experimental Protocol for Hydrolysis of a Cyanopyridine:

e Reaction Setup: A round-bottom flask is charged with the starting cyanopyridine compound
and deionized water.

» Reagent Addition: While stirring, a solution of a strong base, such as sodium hydroxide, is
added to the flask. The mixture is then heated to reflux for several hours to facilitate the
hydrolysis of the nitrile group to a carboxylate salt.

 Acidification: After cooling the reaction mixture, a strong acid, such as hydrochloric acid, is
added to neutralize the base and protonate the carboxylate, precipitating the carboxylic acid
product. The pH is carefully adjusted to ensure complete precipitation.

« |solation and Purification: The solid product is collected by filtration, washed with cold water
to remove residual salts, and then dried. Further purification can be achieved by
recrystallization from an appropriate solvent.

It is important to note that the reaction conditions, such as temperature, reaction time, and the
choice of solvent for recrystallization, would need to be optimized for the specific synthesis of
3-Cyanopyridine-2-carboxylic acid.

The following diagram illustrates a generalized workflow for the synthesis of a pyridine
carboxylic acid from a cyanopyridine precursor.
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A generalized workflow for the synthesis of 3-Cyanopyridine-2-carboxylic acid.

Biological Activity and Signaling Pathways

The pyridine skeleton is a significant scaffold in medicinal chemistry, appearing in numerous
natural products and clinically approved drugs with diverse biological activities.[1]
Cyanopyridines, in particular, are versatile intermediates in the pharmaceutical industry.[1]

Derivatives of cyanopyridine have demonstrated a wide array of pharmacological effects,

including:

¢ Anticancer Activity: Several studies have highlighted the potential of cyanopyridine
derivatives as anticancer agents.[2] These compounds can act as survivin modulators and
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apoptosis inducers.[3] Some cyanopyridone and pyrido[2,3-d]pyrimidine derivatives have
shown inhibitory action against VEGFR-2 and HER-2, which are key targets in cancer

therapy.[2]
e Enzyme Inhibition: The cyanopyridine moiety is a feature in molecules designed to inhibit

various enzymes. For instance, certain 2-amino-3-cyanopyridine derivatives have been

investigated as inhibitors of carbonic anhydrase isoenzymes hCA | and Il.[4]

e Antimicrobial and Antiviral Properties: The broad biological profile of cyanopyridines also

includes antimicrobial and antiviral activities.[5]

While the specific signaling pathways modulated by 3-Cyanopyridine-2-carboxylic acid are
not detailed in the available literature, the known activities of its chemical class suggest that its
biological effects would likely stem from interactions with key cellular enzymes or receptors.
The diagram below provides a conceptual overview of the potential therapeutic applications of

cyanopyridine derivatives based on their observed biological activities.
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Conceptual pathways of cyanopyridine derivatives' biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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